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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 61, a single azo class dye, is primarily utilized in the textile and leather industries
for its vibrant yellow coloring properties.[1] While its function as a dye is well-documented, its
potential application as a pH indicator in chemical reactions is an area of interest for
researchers. This document provides a summary of the known properties of Acid Yellow 61
and outlines a detailed protocol to characterize its efficacy as a pH indicator. Azo dyes, in
general, are known to exhibit color changes in response to varying pH levels due to alterations
in electron delocalization within their chromophores.

It is important to note that while preliminary observations of Acid Yellow 61's color in acidic
and basic solutions exist, specific quantitative data such as its pKa value and a precise pH
transition range are not readily available in published literature. The protocols outlined below
provide a comprehensive methodology for researchers to determine these properties.

Physicochemical Properties of Acid Yellow 61

A summary of the known quantitative data for Acid Yellow 61 is presented in the table below

for easy reference.
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Property Value Reference
Cl Name Acid Yellow 61 [1]

CAS Number 12217-38-8 [1]
Molecular Formula C24H20CI2N5Na06S2 [1]
Molecular Weight 632.47 g/mol [1]
Appearance Yellow powder [2][3]
Solubility in Water 35¢g/Lat90 °C [1112]

Color in Aqueous Solution Greenish-yellow [2][4]

Color in HCI (acidic) Tender yellow [2][4]

Color in NaOH (basic) Tender yellow, slightly cloudy [2][4]

Principle of Azo Dyes as pH Indicators

Azo dyes, characterized by the presence of a nitrogen-nitrogen double bond (-N=N-), can

function as pH indicators due to changes in their molecular structure with varying hydrogen ion

concentrations. The lone pair of electrons on the nitrogen atoms can be protonated or

deprotonated, which alters the extent of the conjugated system within the molecule. This

change in electron delocalization affects the wavelength of light absorbed by the dye, resulting

in a visible color change.

Acidic Conditions (Lower pH)

Basic Conditions (Higher pH)

Protonated Form + OH-
(Color A) ™

Deprotonated Form
(Color B)

Click to download full resolution via product page

Caption: General mechanism of an azo dye pH indicator.
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Experimental Protocol: Characterization of Acid
Yellow 61 as a pH Indicator

This protocol provides a methodology to determine the pH-indicating properties of Acid Yellow
61, including its transition range and approximate pKa value.

Materials and Reagents

e Acid Yellow 61 powder
o Distilled or deionized water

o A series of buffer solutions with pH values ranging from 1 to 14 (e.g., citrate, phosphate,
borate buffers)

e Hydrochloric acid (HCI), 0.1 M

e Sodium hydroxide (NaOH), 0.1 M
e Spectrophotometer

e pH meter

e Volumetric flasks

e Pipettes

Cuvettes

Preparation of Stock Solution
o Accurately weigh 100 mg of Acid Yellow 61 powder.

o Dissolve the powder in 100 mL of distilled water in a volumetric flask to prepare a 1 mg/mL
stock solution.

» Gently warm the solution if necessary to ensure complete dissolution.[1][2]
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Determination of pH Transition Range

o Prepare a series of test tubes or a 96-well plate.

 In each tube/well, place 2 mL of a buffer solution of a specific pH. The pH of the buffers
should cover the full range from 1 to 14 at intervals of 1 pH unit.

e Add a small, consistent volume (e.g., 50 pL) of the Acid Yellow 61 stock solution to each
buffer solution.

o Gently mix the solutions.
 Visually observe and record the color of each solution against a white background.

e The pH range over which the color change occurs is the transition range of the indicator.

Spectrophotometric Analysis

e For each solution prepared in section 4.3, measure the absorbance spectrum using a
spectrophotometer over the visible range (approximately 400-700 nm).

« ldentify the wavelength of maximum absorbance (Amax) for the acidic and basic forms of the
indicator.

e Plot absorbance at the Amax of the basic form versus pH. The midpoint of the steep part of
the resulting curve will give an approximation of the pKa of the indicator.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare Acid Yellow 61 Prepare Buffer Solutions
Stock Solution (pH 1-14)

'

Add Indicator to Buffers

'

Visual Color Observation Spectrophotometric Measurement

' '

Determine Amax for Acidic
and Basic Forms

l

Plot Absorbance vs. pH

l

Determine pKa

Record Transition Range

Click to download full resolution via product page
Caption: Experimental workflow for pH indicator characterization.

Application in Titrations

Once the pH transition range of Acid Yellow 61 is determined, its suitability for different types
of acid-base titrations can be assessed.

Protocol for Acid-Base Titration

o Prepare the analyte solution (acid or base of unknown concentration).

e Add 2-3 drops of the Acid Yellow 61 indicator solution.
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« Titrate with a standardized solution of a base or acid, respectively.

e Record the volume of titrant required to reach the endpoint, as indicated by the color change
of the indicator.

e The selection of Acid Yellow 61 as an indicator would be appropriate if its pH transition
range coincides with the pH at the equivalence point of the titration.

Data Presentation

All quantitative data from the characterization experiments should be recorded in a structured
format for clear analysis.

Table 1: Visual Color of Acid Yellow 61 in Different pH Buffers

pH Observed Color

14

Table 2: Absorbance Data for pKa Determination

pH Absorbance at Amax (basic form)

Conclusion

While Acid Yellow 61 is an established dye, its properties as a pH indicator are not well-
defined in existing literature. The protocols provided here offer a systematic approach for
researchers to characterize its pH-dependent color changes, determine its transition range and
pKa, and evaluate its potential for use in various chemical reactions and analytical procedures,
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including titrations. The successful characterization of Acid Yellow 61 as a pH indicator could
expand the toolkit of available indicators for scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/product/b15622547?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6874801.htm
https://www.chinainterdyes.com/acid-dye/acid-yellow-61.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6874801_EN.htm
https://www.benchchem.com/product/b15622547#acid-yellow-61-as-a-ph-indicator-in-chemical-reactions
https://www.benchchem.com/product/b15622547#acid-yellow-61-as-a-ph-indicator-in-chemical-reactions
https://www.benchchem.com/product/b15622547#acid-yellow-61-as-a-ph-indicator-in-chemical-reactions
https://www.benchchem.com/product/b15622547#acid-yellow-61-as-a-ph-indicator-in-chemical-reactions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

